Cas no 1173824-58-2 (((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate)

• Product Name: ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate
• CAS No: 1173824-58-2
• MF: C₁₉H₁₆F₂O₆
• MW: 378.323553085327
• CID: 1023851
• PubChem ID: 11760620
• Update Time: 2025-05-27

((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate Chemical and Physical Properties

Names and Identifiers

• ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate
• 2-deoxy-2,2-difluororibose
• D-erythro-Pentofuranose, 2-deoxy-2,2-difluoro-, 3,5-dibenzoate
• 1-bromo-2-deoxy-2,2-difluoro-D-ribofuranosyl-3,5-dibenzoate
• 21-deoxy-21,21-difluoro-D-ribofuranose-3,5-dibenzoate
• 2-deoxy-2,2-difluoro-D-erythro-pentofuranos-1-ulose-3,5-dibenzoate
• 2-deoxy-D-erythro-2,2-difluoro-ribofuranose-3,5-dibenzoate
• 3,5-di-O-benzoyl-2-deoxy-2,2-difluoro-D-arabinofuranose
• C19H16F2O6
• CS-0441822
• AKOS015911107
• [(2R,3R)-3-benzoyloxy-4,4-difluoro-5-hydroxyoxolan-2-yl]methyl benzoate
• 3,5-Di-O-benzoyl-2,2-difluoro-2-deoxyribose
• 2-Deoxy-2,2-difluoro-D-ribofuranose-3,5-di benzoate
• BS-49631
• AMY38960
• C90219
• 2-deoxy-2,2-difluoro-D-erythro-Pentofuranose-3,5-dibenzoate
• 1173824-58-2
• AKOS005259594
• (2R,3R)-2-((benzoyloxy)methyl)-4,4-difluoro-5-hydroxyoxolan-3-yl benzoate
• 2-Deoxy-2,2-difluoro-D-ribofuranose-3,5-dibenzoate
• SCHEMBL1030464
• 2-Deoxy-2,2-difluoro-d-erythropentofuranose 3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate
• [(2R,3R)-3-(BENZOYLOXY)-4,4-DIFLUORO-5-HYDROXYOXOLAN-2-YL]METHYL BENZOATE
• (2R,3R)-2-[(benzoyloxy)methyl]-4,4-difluoro-5-hydroxyoxolan-3-yl benzoate
• 143157-22-6

• MDL： MFCD08703624
• Inchi： 1S/C19H16F2O6/c20-19(21)15(27-17(23)13-9-5-2-6-10-13)14(26-18(19)24)11-25-16(22)12-7-3-1-4-8-12/h1-10,14-15,18,24H,11H2/t14-,15-,18?/m1/s1
• InChI Key： PRZDMMRKPZAYHW-QOYAAKSSSA-N
• SMILES： FC1(C(O)O[C@H](COC(C2C=CC=CC=2)=O)[C@H]1OC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 378.09100
• Monoisotopic Mass: 378.09149455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.41
• PSA: 82.06000
• LogP: 2.42150

((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD233828)

Additional information on ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate

Comprehensive Overview of ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate (CAS No. 1173824-58-2)

The compound ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate, identified by its CAS No. 1173824-58-2, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. This benzoyloxy- and difluoro-substituted tetrahydrofuran derivative has garnered attention due to its unique structural features and potential applications in drug development. Researchers are particularly interested in its stereochemistry, as the (2R,3R) configuration plays a crucial role in its biological activity and interactions with enzymes.

In recent years, the demand for fluorinated organic compounds like this one has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of difluoro groups in the tetrahydrofuran ring is especially noteworthy, as fluorine incorporation is a key strategy in modern medicinal chemistry to improve drug-like properties. This aligns with current trends in pharmaceutical research, where fluorine-containing molecules are increasingly explored for their potential in treating various diseases.

The compound's benzoate ester functionalities at both the 3-position and the hydroxymethyl group contribute to its lipophilicity, making it an interesting candidate for prodrug development. Prodrug strategies are currently a hot topic in drug discovery, as they can enhance drug delivery and reduce side effects. The hydroxytetrahydrofuran core structure is also significant, as similar scaffolds are found in several bioactive natural products and approved pharmaceuticals.

From a synthetic chemistry perspective, CAS No. 1173824-58-2 presents interesting challenges and opportunities. The stereoselective introduction of the difluoro moiety and the selective protection/deprotection of the multiple hydroxyl groups are areas of active research. These synthetic aspects are particularly relevant given the growing interest in stereoselective fluorination methods, which is a frequent search topic among organic chemists in academic and industrial settings.

The compound's potential biological activities are another area of speculation and research. While specific data may be limited due to its relatively recent identification, analogs with similar tetrahydrofuran scaffolds have shown various pharmacological properties, including antiviral and anti-inflammatory effects. This has led to increased searches for "tetrahydrofuran derivatives in drug discovery" across scientific databases and search engines.

In the context of analytical chemistry, ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate presents interesting challenges for characterization. The presence of multiple stereocenters and fluorines requires advanced techniques like chiral HPLC and 19F NMR for proper analysis. These analytical aspects are particularly relevant given the pharmaceutical industry's growing emphasis on chiral purity and fluorine-containing compound analysis.

From a drug metabolism perspective, the benzoate esters in the molecule are likely sites of enzymatic hydrolysis, which could be advantageous for controlled drug release. This property aligns with current research trends in ester prodrugs and bioreversible derivatives, topics that frequently appear in recent medicinal chemistry literature and conference presentations.

The stability profile of CAS No. 1173824-58-2 is another area of interest. The difluoro substitution is known to influence both chemical and metabolic stability, making this compound potentially valuable for structure-activity relationship studies. Stability considerations are particularly important in pharmaceutical development, as evidenced by frequent searches for "fluorine effects on drug stability" in scientific databases.

In conclusion, ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate represents an intriguing case study in modern medicinal chemistry. Its combination of stereochemical complexity, fluorine substitution, and ester functionalities makes it a valuable subject for research across multiple disciplines. As the pharmaceutical industry continues to explore novel fluorinated scaffolds and prodrug strategies, compounds like this will likely remain at the forefront of chemical and biological investigation.